4-(3-Chloro-5-fluorophenyl)-3-methylbenzoic acid, 95%
Overview
Description
4-(3-Chloro-5-fluorophenyl)-3-methylbenzoic acid, 95% (4-CFPMA-95%) is a synthetic compound belonging to the class of compounds known as phenyl benzoic acids. It is an important intermediate in the synthesis of various pharmaceuticals, dyes, and other compounds. This compound has been widely studied for its potential applications in the pharmaceutical, dye, and other industries.
Scientific Research Applications
4-CFPMA-95% has been studied for its potential applications in the pharmaceutical, dye, and other industries. It has been used in the synthesis of various drugs, dyes, and other compounds. It has also been used in the synthesis of various fluorinated compounds, such as fluorinated carboxylic acids, fluorinated alcohols, and fluorinated amines. Additionally, it has been used in the synthesis of various heterocyclic compounds, such as imidazoles and pyridines.
Mechanism of Action
The mechanism of action of 4-CFPMA-95% is not well understood. However, it is believed that the compound acts as a proton-transfer catalyst in certain reactions. It has been shown to catalyze the formation of various fluorinated compounds, as well as the formation of various heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CFPMA-95% are not well understood. However, it is believed that the compound may have the potential to act as an inhibitor of certain enzymes. Additionally, it has been suggested that the compound may have the potential to act as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The advantages of using 4-CFPMA-95% in laboratory experiments include its high purity and its availability in a variety of forms. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of using 4-CFPMA-95% in laboratory experiments is its limited solubility in water.
Future Directions
The future of 4-CFPMA-95% is promising. Further research is needed to understand the biochemical and physiological effects of the compound. Additionally, further research is needed to explore the potential applications of the compound in the pharmaceutical, dye, and other industries. Additionally, more research is needed to explore the potential of the compound as an inhibitor of certain enzymes and as an anti-inflammatory agent. Finally, further research is needed to explore the potential of the compound as a proton-transfer catalyst in various reactions.
Synthesis Methods
4-CFPMA-95% can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-chloro-4-fluorophenol with methylmagnesium bromide in diethyl ether. This reaction yields 4-CFPMA-95% in high yield and purity. Other methods of synthesis include the reaction of 3-chloro-4-fluorophenol with ethylmagnesium bromide in tetrahydrofuran, and the reaction of 3-chloro-4-fluorophenol with sodium methoxide in methanol.
properties
IUPAC Name |
4-(3-chloro-5-fluorophenyl)-3-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-4-9(14(17)18)2-3-13(8)10-5-11(15)7-12(16)6-10/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNRJGOXEVRDWLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC(=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690498 |
Source
|
| Record name | 3'-Chloro-5'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261954-44-2 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-chloro-5′-fluoro-2-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261954-44-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Chloro-5'-fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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